molecular formula C9H6F6 B1390672 1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene CAS No. 1138445-16-5

1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene

Cat. No. B1390672
CAS RN: 1138445-16-5
M. Wt: 228.13 g/mol
InChI Key: DHZGEEQKPILWNP-UHFFFAOYSA-N
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Description

“1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene” is a fluorinated compound with the molecular formula C9H7F5 . It has an average mass of 210.144 Da and a monoisotopic mass of 210.046783 Da .


Molecular Structure Analysis

The molecule of “this compound” has freely rotating bonds . The X-Ray study of the packing pattern in the crystals of similar compounds revealed that the molecules are held together through many weak van der Waals intramolecular bonds .


Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.1 g/cm3 . It has a boiling point of 168.8±35.0 °C at 760 mmHg . The vapour pressure is 2.1±0.3 mmHg at 25°C . The enthalpy of vaporization is 38.9±3.0 kJ/mol . The flash point is 54.5±12.8 °C . The index of refraction is 1.401 . The molar refractivity is 40.7±0.3 cm3 . The polarizability is 16.1±0.5 10-24 cm3 . The surface tension is 19.5±3.0 dyne/cm . The molar volume is 167.5±3.0 cm3 .

Scientific Research Applications

Photochemical Studies

  • Fluorescence Spectra and Quenching : The fluorescence spectra of various fluoro(trifluoromethyl)benzenes, including similar compounds to 1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene, were investigated, revealing detailed information about their fluorescence properties and quenching mechanisms (Al-ani, 1973).

Synthesis and Fluorination Processes

  • Fluorination Over Potassium Tetrafluorocobaltate : The fluorination process of compounds similar to this compound over potassium tetrafluorocobaltate has been explored, offering insights into potential synthetic pathways and reaction products (Parsons, 1972).

Applications in Polymer Science

  • Polymer Synthesis : A trifluoromethyl-activated trifluoro monomer was used to create hyperbranched poly(arylene ether)s, demonstrating the utility of such compounds in the synthesis of high molecular weight polymers with excellent thermal stability (Banerjee et al., 2009).

Medicinal and Analytical Chemistry

  • Biogenic Amine Determination in Wines : A derivative of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene has been developed as a reagent for the determination of biogenic amines in wines, illustrating its potential use in food chemistry and analysis (Jastrzębska et al., 2016).

Material Science and Engineering

  • Novel Copoly(ether ether ketones) : This compound was utilized in the synthesis of copolymers with remarkable thermal, mechanical, and electrical properties, emphasizing its relevance in material science and engineering (Salunke et al., 2005).

Organic Chemistry

  • Fluoroalkylation of Aryl Alkenes : The compound's derivatives have been used in visible-light photoredox catalysis for the fluoroalkylation of aryl alkenes, highlighting its significance in advanced organic synthesis techniques (Rong et al., 2017).

properties

IUPAC Name

1-(1,1-difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6F6/c1-8(11,12)6-3-2-5(4-7(6)10)9(13,14)15/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DHZGEEQKPILWNP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=C(C=C(C=C1)C(F)(F)F)F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6F6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701196780
Record name 1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701196780
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1138445-16-5
Record name 1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1138445-16-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(1,1-Difluoroethyl)-2-fluoro-4-(trifluoromethyl)benzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701196780
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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